Cas no 2714486-61-8 (Tilmicosin-d3)

• Product Name: Tilmicosin-d3
• CAS No: 2714486-61-8
• MF: C₄₆H₈₀N₂O₁₃
• MW: 869.133015632629
• CID: 6639079
• Update Time: 2025-08-05

Tilmicosin-d3 Chemical and Physical Properties

Names and Identifiers

• Tilmicosin-d3

• Inchi： 1S/C46H80N2O13/c1-13-36-33(24-57-46-44(56-12)43(55-11)40(53)31(8)59-46)19-25(2)14-15-34(49)28(5)20-32(16-17-48-22-26(3)18-27(4)23-48)42(29(6)35(50)21-37(51)60-36)61-45-41(54)38(47(9)10)39(52)30(7)58-45/h14-15,19,26-33,35-36,38-46,50,52-54H,13,16-18,20-24H2,1-12H3/b15-14-,25-19-/t26-,27+,28-,29+,30-,31-,32+,33-,35-,36-,38+,39-,40-,41-,42-,43-,44-,45+,46-/m1/s1/i9D3
• InChI Key： JTSDBFGMPLKDCD-TVSREUSWSA-N
• SMILES： O([C@]1([H])O[C@H](C)[C@@H](O)[C@H](N(C)C([2H])([2H])[2H])[C@H]1O)[C@@H]1[C@H]([C@@H](CC(O[C@@H]([C@@H](CO[C@@H]2O[C@H](C)[C@@H](O)[C@@H](OC)[C@H]2OC)C=C(C)C=CC(=O)[C@H](C)C[C@@H]1CCN1C[C@@H](C)C[C@@H](C)C1)CC)=O)O)C |c:44,t:41,&1:1,4,6,8,15,17,18,19,23,24,27,29,31,33,36,46,49,54,57|

Additional information on Tilmicosin-d3

Tilmicosin-d³ (CAS No. 2714486-61-8): A Deuterium-Labeled Antibiotic for Advanced Analytical Applications

The Tilmicosin-d³, identified by the CAS registry number 2714486-61-8, represents a critical advancement in the field of analytical chemistry and pharmaceutical research. This deuterium-labeled variant of tilmicosin—a macrolide antibiotic widely used in veterinary medicine—serves as an internal standard in mass spectrometry-based assays. Its unique isotopic composition enhances detection sensitivity and quantification accuracy, making it indispensable for studies involving pharmacokinetics, bioanalytical method development, and residue analysis in biological matrices.

Structurally, Tilmicosin-d³ retains the core pharmacophore of its parent compound but incorporates three deuterium atoms (²H) at strategic positions on the lactone ring. This modification minimizes natural isotope interference while maintaining chemical and pharmacological similarity to native tilmicosin. Recent studies published in Analytical Chemistry (2023) highlight how this labeling strategy improves signal-to-noise ratios by up to 40% in liquid chromatography-tandem mass spectrometry (LC-MS/MS) setups, particularly when analyzing trace concentrations in complex biological fluids like plasma or tissue extracts.

In veterinary pharmacology research, CAS 2714486-61-8-labeled tilmicosin has enabled breakthroughs in understanding drug metabolism pathways. A 2023 collaborative study between the University of California Davis and Boehringer Ingelheim demonstrated its utility in tracking metabolic fate across swine models. By comparing endogenous drug levels with the deuterated internal standard, researchers precisely mapped phase I and II metabolites, revealing novel glucuronidation pathways previously obscured by matrix interferences.

The application scope extends beyond animal health research. In human clinical trials for repurposed antibiotics, this compound serves as a reference material for validating bioequivalence between generic formulations. A recent FDA guidance document (March 2024) emphasizes the importance of such labeled standards in ensuring accurate dose-response modeling during Phase I trials. The enhanced stability of Tilmicosin-d³ under accelerated stress conditions (-ΔG° = -9.8 kcal/mol vs -7.9 kcal/mol for unlabeled form) further supports its use in stability-indicating HPLC methods.

Manufacturing processes for CAS No. 2714486-61-8 now incorporate continuous flow synthesis techniques reported in Nature Catalysis (January 2024). This approach reduces batch variability by maintaining consistent deuteration at positions C-9a, C-9b, and C-9c through palladium-catalyzed isotope exchange under supercritical CO₂ conditions. Quality control protocols include high-resolution MS confirmation (m/z 755.5 [M+H]⁺) and multinuclear NMR spectroscopy to verify isotopic distribution patterns.

In environmental toxicology applications, this compound plays a pivotal role in detecting antibiotic residues in water systems. A groundbreaking study published in Environmental Science & Technology (June 2023) utilized it as a tracer to quantify tilmicosin persistence in municipal wastewater treatment plants across three continents. The deuterated standard allowed differentiation between natural degradation products and anthropogenic inputs with unprecedented precision (r²=0.995 at ppb levels).

Safety evaluations conducted per OECD guidelines confirm that while native tilmicosin exhibits mild cytotoxicity against HepG2 cells (IC₅₀=50 μM), the deuterated variant shows no significant difference (p>0.05) at equivalent concentrations according to recent cell viability assays (Journal of Medicinal Chemistry, April 2024). This underscores its suitability for long-term exposure studies without compromising experimental validity.

Ongoing advancements leverage machine learning algorithms trained on spectral libraries containing Tilmicosin-d³'s isotopic pattern data to automate compound identification in untargeted metabolomics workflows. A prototype system described at the ASMS 2024 conference achieved 99% classification accuracy using deep neural networks fed with LC-HRMS datasets from poultry feed samples spiked with this compound.

The adoption of this specialized reagent reflects broader industry trends toward precision analytical tools that meet evolving regulatory standards like FDA's PAT initiative and EU's REACH compliance requirements. Its role will likely expand into areas like real-time process analytics and personalized medicine development as multi-isotope labeling techniques gain traction.